Cas no 1361902-66-0 (Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate
• CAS No: 1361902-66-0
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933375
• Update Time: 2025-05-19

Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate
• Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-5-7(4-11)6(10(15)16-2)3-8(14-5)9(12)13/h3,9H,4H2,1-2H3
• InChI Key： OIHAVHNSDZNCPH-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=NC(C(F)F)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate

Introduction to Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate (CAS No. 1361902-66-0)

Methyl 3-(chloromethyl)-6-()-2-methylpyridine-4-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1361902-66-0, represents a unique structural motif that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate incorporates several key features that are highly relevant to modern medicinal chemistry. The presence of a chloromethyl group at the 3-position of the pyridine ring provides a versatile handle for further functionalization, while the group at the 6-position introduces electron-withdrawing properties that can modulate the reactivity and binding affinity of the molecule. Additionally, the methyl group at the 2-position and the carboxylate ester functionality at the 4-position contribute to the overall complexity and potential biological activity of the compound.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities and well-documented pharmacological properties. The compound Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate is no exception and has been explored in various contexts, including its role as an intermediate in the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its potential as a building block for the development of new drugs. The combination of a reactive chloromethyl group and a stabilizing group makes it an attractive candidate for further derivatization. Researchers have leveraged these features to create novel analogs with enhanced biological activity, improved pharmacokinetic profiles, or reduced toxicity. For instance, studies have shown that derivatives of this compound exhibit promising activity against various targets, including enzymes and receptors implicated in inflammatory diseases, cancer, and infectious disorders.

The synthesis of Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the chloromethyl, , and ester groups in an orderly manner. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly impact downstream applications.

In terms of applications, Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate has found utility in both academic research and industrial drug development pipelines. Academic laboratories have utilized this compound as a scaffold for exploring new chemical space, while pharmaceutical companies have investigated its potential as a lead compound for further optimization. The compound's versatility has made it a valuable tool in high-throughput screening campaigns aimed at identifying new therapeutic agents.

The pharmacological profile of Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate is still being elucidated, but preliminary studies suggest that it may exhibit multiple modes of action. The presence of both electron-withdrawing and electron-donating groups in its structure suggests that it could interact with biological targets in diverse ways. Further research is needed to fully understand its mechanism of action and to explore its potential therapeutic applications.

The future prospects for Methyl 3-(chloromethyl)-6-(difluoromethyldifluoropyridine-4-carboxylate are promising given its unique structural features and potential biological activity. As more data becomes available on its properties and behavior in vitro and in vivo, it is likely that this compound will continue to be a focus of interest for researchers working in medicinal chemistry and drug discovery. The ability to modify its structure systematically will allow for the creation of libraries of derivatives with tailored properties, opening up new avenues for therapeutic intervention.